Cas no 274-31-7 (1,3-Benzodithiol-1-ium)

• Product Name: 1,3-Benzodithiol-1-ium
• CAS No: 274-31-7
• MF: C₇H₅S₂
• MW: 153.244599103928
• CID: 1429822
• PubChem ID: 432019
• Update Time: 2025-04-20

1,3-Benzodithiol-1-ium Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiol-1-ium
• 274-31-7
• SCHEMBL1448393
• AKOS002664601
• DTXSID801314270

• Inchi： 1S/C7H5S2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H/q+1
• InChI Key： WGHQUJVDEAGKKT-UHFFFAOYSA-N
• SMILES： [S+]1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 152.98335
• Monoisotopic Mass: 152.98326751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids